Journal Name:Faraday Symposia of the Chemical Society
Journal ISSN:
IF:0
Journal Website:
Year of Origin:
Publisher:
Number of Articles Per Year:
Publishing Cycle:
OA or Not:Not
Front cover
Faraday Symposia of the Chemical Society ( IF 0 ) Pub Date : , DOI: 10.1039/FS97712FX001
The first page of this article is displayed as the abstract.
Detail
Front cover
Faraday Symposia of the Chemical Society ( IF 0 ) Pub Date : , DOI: 10.1039/FS97206FX001
The first page of this article is displayed as the abstract.
Detail
Front cover
Faraday Symposia of the Chemical Society ( IF 0 ) Pub Date : , DOI: 10.1039/FS97307FX001
The first page of this article is displayed as the abstract.
Detail
Front cover
Faraday Symposia of the Chemical Society ( IF 0 ) Pub Date : , DOI: 10.1039/FS97308FX001
The first page of this article is displayed as the abstract.
Detail
Front cover
Faraday Symposia of the Chemical Society ( IF 0 ) Pub Date : , DOI: 10.1039/FS97409FX001
The first page of this article is displayed as the abstract.
Detail
Front cover
Faraday Symposia of the Chemical Society ( IF 0 ) Pub Date : , DOI: 10.1039/FS97510FX001
The first page of this article is displayed as the abstract.
Detail
Front cover
Faraday Symposia of the Chemical Society ( IF 0 ) Pub Date : , DOI: 10.1039/FS97711FX001
The first page of this article is displayed as the abstract.
Detail
Front cover
Faraday Symposia of the Chemical Society ( IF 0 ) Pub Date : , DOI: 10.1039/FS97813FX001
The first page of this article is displayed as the abstract.
Detail
Front cover
Faraday Symposia of the Chemical Society ( IF 0 ) Pub Date : , DOI: 10.1039/FS98014FX001
The first page of this article is displayed as the abstract.
Detail
Author index
Faraday Symposia of the Chemical Society ( IF 0 ) Pub Date : , DOI: 10.1039/FS980150192B
The first page of this article is displayed as the abstract.
Detail
Additional remarks
Faraday Symposia of the Chemical Society ( IF 0 ) Pub Date : , DOI: 10.1039/FS980150192A
The first page of this article is displayed as the abstract.
Detail
Front cover
Faraday Symposia of the Chemical Society ( IF 0 ) Pub Date : , DOI: 10.1039/FS98015FX001
The first page of this article is displayed as the abstract.
Detail
Front cover
Faraday Symposia of the Chemical Society ( IF 0 ) Pub Date : , DOI: 10.1039/FS98116FX001
The first page of this article is displayed as the abstract.
Detail
Front cover
Faraday Symposia of the Chemical Society ( IF 0 ) Pub Date : , DOI: 10.1039/FS98217FX001
The first page of this article is displayed as the abstract.
Detail
Front cover
Faraday Symposia of the Chemical Society ( IF 0 ) Pub Date : , DOI: 10.1039/FS98318FX001
The first page of this article is displayed as the abstract.
Detail
Front cover
Faraday Symposia of the Chemical Society ( IF 0 ) Pub Date : , DOI: 10.1039/FS98419FX001
The first page of this article is displayed as the abstract.
Detail
Author index
Faraday Symposia of the Chemical Society ( IF 0 ) Pub Date : , DOI: 10.1039/FS9771200211
The first page of this article is displayed as the abstract.
Detail
General discussion
Faraday Symposia of the Chemical Society ( IF 0 ) Pub Date : , DOI: 10.1039/FS9771200163
The first page of this article is displayed as the abstract.
Detail
Electrocrystallisation of nickel on copper
Faraday Symposia of the Chemical Society ( IF 0 ) Pub Date : , DOI: 10.1039/FS9771200145
A detailed electron microscopic study has been made of the very early stages of growth of nickel electrodeposits on to characterised {100} copper substrates. These observations have shown the electrocrystallisation of nickel on copper to be fundamentally different from its growth from the vapour, involving the production of a specific type of defect, the “growth dislocation”, to reduce misfit strain, which has hitherto gone unreported.
Detail
New interpretation of texture formation in nickel electrodeposits
Faraday Symposia of the Chemical Society ( IF 0 ) Pub Date : , DOI: 10.1039/FS9771200136
Experimentally observed fibre textures in thick Ni electrodeposits are not satisfactorily explained by any theoretical treatment. The purpose of this work is to put forward an alternative interpretation, based on a critical analysis of the most important current theories (bidimensional nucleation, geometrical selection) and a quantitative study of the texture exhibited by Watts-deposited Ni samples prepared in well-defined conditions. This new interpretation takes into account the effect near the cathode of various inhibitors (Ni(OH)2, gaseous H2, Hads) which result from hydrogen codeposition.
Detail
288